Cas no 2137768-84-2 (2-Chloro-4-(2,4-dimethylphenyl)benzonitrile)

• Product Name: 2-Chloro-4-(2,4-dimethylphenyl)benzonitrile
• CAS No: 2137768-84-2
• MF: C₁₅H₁₂ClN
• MW: 241.715482711792
• MDL: MFCD31601736
• CID: 5609917
• PubChem ID: 165795154
• Update Time: 2025-11-01

2-Chloro-4-(2,4-dimethylphenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-841969
• 2-chloro-4-(2,4-dimethylphenyl)benzonitrile
• 2137768-84-2
• 2-Chloro-4-(2,4-dimethylphenyl)benzonitrile

• MDL： MFCD31601736
• Inchi： 1S/C15H12ClN/c1-10-3-6-14(11(2)7-10)12-4-5-13(9-17)15(16)8-12/h3-8H,1-2H3
• InChI Key： NNLPQRJMHIRAHG-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(=C1)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 241.0658271g/mol
• Monoisotopic Mass: 241.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-Chloro-4-(2,4-dimethylphenyl)benzonitrile

Comprehensive Overview of 2-Chloro-4-(2,4-dimethylphenyl)benzonitrile (CAS No. 2137768-84-2)

2-Chloro-4-(2,4-dimethylphenyl)benzonitrile (CAS No. 2137768-84-2) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro-substituted benzonitrile core and a 2,4-dimethylphenyl group, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound’s CAS number 2137768-84-2 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its systematic name, 2-Chloro-4-(2,4-dimethylphenyl)benzonitrile, reflects its IUPAC nomenclature, which is essential for scientific communication. The presence of both chloro and cyano functional groups enhances its reactivity, enabling diverse derivatization pathways for targeted applications.

In recent years, the demand for high-purity benzonitrile derivatives has surged, driven by advancements in catalysis and green chemistry. This compound aligns with trends favoring sustainable synthesis, as its modular structure allows for efficient modifications with minimal waste. Laboratories focusing on small-molecule therapeutics or crop protection agents often explore its utility due to its balanced lipophilicity and steric properties.

A key area of interest is the compound’s role in heterocyclic synthesis, where it serves as a precursor for pharmacophores in medicinal chemistry. Its 2,4-dimethylphenyl moiety is particularly noteworthy, as it mimics motifs found in bioactive molecules targeting inflammation and metabolic disorders. This has led to its inclusion in high-throughput screening libraries, addressing growing queries about novel chemical entities for unmet medical needs.

From an industrial perspective, 2-Chloro-4-(2,4-dimethylphenyl)benzonitrile is synthesized via palladium-catalyzed cross-coupling or nucleophilic aromatic substitution, methods frequently searched by chemists optimizing scalable routes. Its stability under ambient conditions and compatibility with microwave-assisted reactions further elevate its practicality, resonating with trends toward time-efficient methodologies.

Environmental and safety profiles are also pivotal in contemporary discussions. While not classified as hazardous, proper handling of nitrile-containing compounds remains a topic in laboratory safety guidelines. The compound’s low volatility and minimal ecological impact align with green chemistry principles, a frequent search term among environmentally conscious researchers.

In summary, 2-Chloro-4-(2,4-dimethylphenyl)benzonitrile (CAS No. 2137768-84-2) exemplifies innovation in synthetic chemistry, bridging academic inquiry and industrial application. Its versatility in drug design, agrochemical development, and material engineering ensures sustained relevance, making it a focal point for future research and commercial exploitation.